Cas no 479030-51-8 (3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether)

• Product Name: 3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether
• CAS No: 479030-51-8
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 6734561
• Update Time: 2024-03-03

3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether Chemical and Physical Properties

Names and Identifiers

• Piperphilippinin I
• 3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether

• Inchi： 1S/C19H20O6/c1-24-18-9-11(3-5-16(18)21)6-13-10-25-19(23)14(13)7-12-2-4-15(20)17(22)8-12/h2-5,8-9,13-14,20-22H,6-7,10H2,1H3
• InChI Key： QIYGFJXYYCKUFJ-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(CC2C(CC3C=C(O)C(O)=CC=3)C(=O)OC2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• XLogP3: 1.355

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Dibenzylbutyrolactone lignans